Cas no 1403233-73-7 (1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide)

• Product Name: 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide
• CAS No: 1403233-73-7
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279201745987
• CID: 5169866
• Update Time: 2025-06-08

1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide

• Inchi： 1S/C12H15N5O3/c1-20-11-5-3-2-4-8(11)10(18)7-17-6-9(15-16-17)12(19)14-13/h2-6,10,18H,7,13H2,1H3,(H,14,19)
• InChI Key： MMXHXUGPUOCDFI-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2=CC=CC=C2OC)C=C(C(NN)=O)N=N1

Additional information on 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide

Introduction to Compound with CAS No. 1403233-73-7 and Product Name: 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide

The compound with the CAS number 1403233-73-7 and the product name 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further research and development.

At the core of this compound's identity is its triazole ring, a heterocyclic structure that is well-documented for its versatility in drug design. The presence of a carbohydrazide moiety further enhances its potential as a pharmacophore, enabling interactions with biological targets that could modulate various physiological processes. The 2-hydroxy-2-(2-methoxyphenyl)ethyl substituent adds an additional layer of complexity, influencing both the solubility and metabolic stability of the molecule.

Recent studies have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. For instance, compounds featuring a triazole core have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide suggests that it may exhibit similar activities, though further investigation is required to fully elucidate its biological profile.

The methoxyphenyl group in the molecular structure is particularly noteworthy, as it introduces a hydrophobic region that can interact favorably with lipid bilayers or other hydrophobic pockets in biological targets. This feature has been leveraged in the design of various bioactive molecules to improve membrane permeability and target specificity. Additionally, the hydroxyl group provides a site for hydrogen bonding, which can enhance binding affinity to protein or nucleic acid targets.

In the realm of drug discovery, computational modeling has become an indispensable tool for predicting the behavior of novel compounds. Molecular docking studies have been employed to assess the binding interactions of 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide with various biological receptors. Preliminary results suggest that this compound may interact with enzymes and receptors involved in pathways relevant to inflammation and cancer progression.

The carbohydrazide group is particularly interesting from a chemical perspective, as it can participate in diverse reactions such as condensation reactions with aldehydes or ketones to form hydrazones. This reactivity makes it a versatile intermediate in synthetic chemistry, allowing for further derivatization to generate analogs with tailored properties. Such flexibility is crucial in medicinal chemistry, where subtle modifications can significantly alter biological activity.

Recent advancements in synthetic methodologies have enabled more efficient production of complex molecules like 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide. Techniques such as transition metal-catalyzed cross-coupling reactions have streamlined the construction of heterocyclic frameworks, reducing reaction times and improving yields. These innovations are essential for scaling up production and conducting extensive pharmacological evaluations.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it a candidate for use in agrochemicals or specialty chemicals where similar functional groups are desired for their bioactivity or reactivity. Additionally, the triazole moiety has been explored in materials science for its ability to form coordination complexes with metals, which could have applications in catalysis or material design.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide will play an increasingly important role in addressing unmet medical needs. The combination of structural diversity and functional richness offered by this molecule provides a solid foundation for developing next-generation drugs. Future studies will likely focus on optimizing its pharmacokinetic properties and evaluating its safety profile in preclinical models.

In conclusion,1-[2-hydroxy-2-(2-methoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carbohydrazide represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. The interplay between its functional groups—such as the triazole ring,carbohydrazide moiety,and methoxyphenyl substituent—offers numerous possibilities for further exploration and development. As our understanding of biological systems grows more sophisticated,this compoundand similar derivatives will undoubtedly contribute significantly to advancing therapeutic strategies across multiple disease areas.